Cas no 767318-99-0 (1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-)

• Product Name: 1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-
• CAS No: 767318-99-0
• MF: C₄₄H₃₀N₄
• MW: 614.735809803009
• CID: 3179454
• PubChem ID: 59010437
• Update Time: 2025-04-21

1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-
• SCHEMBL10032365
• 767318-99-0
• 1,3-Bis(9-(p-tolyl)-1,10-phenanthrolin-2-yl)benzene

• Inchi： 1S/C44H30N4/c1-27-6-10-29(11-7-27)37-22-18-31-14-16-33-20-24-39(47-43(33)41(31)45-37)35-4-3-5-36(26-35)40-25-21-34-17-15-32-19-23-38(46-42(32)44(34)48-40)30-12-8-28(2)9-13-30/h3-26H,1-2H3
• InChI Key： RTKUMKIOWSPXGC-UHFFFAOYSA-N
• SMILES： N1C(=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C=12)C1C=CC=C(C=1)C1=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C2=N1

Computed Properties

• Exact Mass: 614.24704697Da
• Monoisotopic Mass: 614.24704697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 967
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 51.6Ų